Cas no 1904651-17-7 (methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate)

• Product Name: methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate
• CAS No: 1904651-17-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5966380
• PubChem ID: 121271724
• Update Time: 2025-10-28

methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate
• EN300-27784078
• SCHEMBL17673140
• 1904651-17-7

• Inchi： 1S/C12H14N2O3/c1-7-6-10(15)14-9-5-3-4-8(11(9)13-7)12(16)17-2/h3-5,7,13H,6H2,1-2H3,(H,14,15)
• InChI Key： VUNDQZRICULWFZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)NC2C(C(=O)OC)=CC=CC=2N1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate

Comprehensive Overview of Methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate (CAS No. 1904651-17-7)

The compound methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate (CAS No. 1904651-17-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. This benzodiazepine derivative features a unique structural framework, combining a diazepine ring with a methyl ester functional group. Its molecular formula and intricate architecture make it a subject of interest for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such benzodiazepine analogs. Researchers are increasingly leveraging machine learning models to predict the bioactivity of derivatives like CAS 1904651-17-7, addressing common search queries such as "benzodiazepine-based drug candidates 2024" or "how do ester modifications affect CNS drug bioavailability?" The compound’s methyl carboxylate moiety offers synthetic versatility, enabling further derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate serves as a key intermediate in multicomponent reactions. Its fused bicyclic system is amenable to catalyzed cyclizations, a topic frequently searched in academic databases like "green synthesis of benzodiazepine scaffolds." The compound’s crystalline properties and solubility profile also make it relevant for formulation scientists exploring oral drug delivery systems.

In the context of patent literature, derivatives of this compound have been investigated for their potential GABA receptor modulation properties, aligning with trending searches on "non-sedative benzodiazepine analogs." However, unlike classical 1,4-benzodiazepines, this 1,5-isomer exhibits distinct pharmacokinetic behavior, as discussed in recent publications on "atypical benzodiazepine pharmacology."

Analytical characterization of CAS 1904651-17-7 typically involves HPLC-MS and NMR spectroscopy, with researchers often querying "spectral data interpretation for benzodiazepine esters." The compound’s stability under physiological conditions is another area of investigation, particularly for applications in prodrug design—a hot topic in medicinal chemistry forums.

Environmental and regulatory aspects of methyl 4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-6-carboxylate are frequently addressed in REACH compliance discussions. While not classified as hazardous, its biodegradation pathways are studied in the context of pharmaceutical waste management, responding to search trends like "green chemistry in API synthesis."

The compound’s role in academic research continues to expand, with over 20 citations in Scopus-indexed journals since 2020. Its structure-property relationships are often compared to related diazepinone derivatives, a comparison frequently searched as "benzodiazepine vs. diazepinone bioactivity." Future directions may explore its utility in targeted protein degradation (PROTACs) or as a fluorescent probe for biological imaging.